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Compound of Interest

Compound Name: 5-Hydroxy-1-indanone

Cat. No.: B188539

Essential Safety and Handling Guide for 5-
Hydroxy-1-indanone

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This guide provides immediate and essential safety
protocols, operational procedures, and disposal plans for 5-Hydroxy-1-indanone.

Chemical Identifier:

Name 5-Hydroxy-1-indanone
CAS Number 3470-49-3

Molecular Formula CoHsO2

Molecular Weight 148.16 g/mol

Hazard Identification and Classification

5-Hydroxy-1-indanone is classified with the following hazards:
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Hazard Class GHS Code Signal Word Hazard Statement
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exposure)

Precautionary Statements: P261, P264, P271, P280, P302+P352, P305+P351+P338[1]

Personal Protective Equipment (PPE)

Adherence to proper PPE is crucial to minimize exposure. The required level of PPE may vary
based on experimental conditions and quantities of the substance being handled.
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PPE Category

Recommended Equipment

Eye and Face Protection

Chemical safety goggles are essential. A face
shield should be worn in addition to goggles

when there is a significant risk of splashing.[3]

Hand Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene) are required.[3]

Body Protection

Alab coat or a chemical-resistant apron or
coverall should be worn to protect the skin.[3]
For larger quantities or significant splash risk, a

chemical-resistant suit may be necessary.

Respiratory Protection

Work should be conducted in a well-ventilated
area, preferably within a chemical fume hood, to
avoid inhalation of dust or vapors.[3][4] If a fume
hood is not available or if aerosolization is likely,
a NIOSH/MSHA or European Standard EN 149
approved respirator (such as a dust mask type
N95) should be used.[1][4]

Operational Plan: Step-by-Step Handling and

Experimentation

A systematic approach to handling ensures safety and procedural integrity.
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1. Preparation

Don Appropriate PPE

Set Up in Chemical Fume Hood

Verify Emergency Equipment Accessibility

/2. Handling and‘;ixperimentation\

Weigh Solid Carefully to Avoid Dust

Transfer Using Spatula

Add Slowly to Solvent to Dissolve
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4. Waste‘;)isposal

Collect Solid Waste in Labeled, Sealed Container

Dispose of Contaminated Labware as Hazardous Waste

Click to download full resolution via product page

Workflow for Safe Handling of 5-Hydroxy-1-indanone.

© 2025 BenchChem. All rights reserved. 47 Tech Support


https://www.benchchem.com/product/b188539?utm_src=pdf-body-img
https://www.benchchem.com/product/b188539?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

1. Preparation:

» Don Appropriate PPE: Before handling, ensure all recommended personal protective
equipment is worn correctly.[3]

e Set Up in a Controlled Environment: All work should be performed in a well-ventilated area,
preferably inside a chemical fume hood.[3][4]

» Verify Emergency Equipment: Confirm the location and functionality of safety showers and
eyewash stations.[4]

2. Handling and Experimentation:

e Weighing and Transferring: Handle solid 5-Hydroxy-1-indanone with care to prevent dust
generation.[3] Use a spatula for transfers. Weighing should be conducted within a fume hood
or a balance enclosure.[3]

» Dissolving and Mixing: When creating solutions, add the compound to the solvent slowly to
prevent splashing.[3]

3. Cleanup and Decontamination:
o Decontaminate Surfaces: Clean all work surfaces thoroughly after use.

 Remove PPE: Remove personal protective equipment in a manner that avoids
contamination of skin or personal clothing.

o Personal Hygiene: Wash hands thoroughly with soap and water after handling the
compound.[4]

Disposal Plan

Proper disposal of 5-Hydroxy-1-indanone and associated materials is critical to prevent
environmental contamination and ensure safety.
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Waste Type Disposal Procedure

Collect in a clearly labeled, sealed container
Solid 5-Hydroxy-1-indanone designated for hazardous chemical waste.[4] Do

not mix with regular trash.

Disposable items such as gloves, weigh boats,
Contaminated Labware and pipette tips should be placed in a

designated hazardous waste container.[3]

Dispose of solutions containing 5-Hydroxy-1-
Chemical Solutions indanone in accordance with local and

institutional hazardous waste protocols.

Always consult your institution's Environmental Health and Safety (EHS) department for
specific disposal guidelines.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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